Cas no 1805214-37-2 (4-(Bromomethyl)-2-methoxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine)

• Product Name: 4-(Bromomethyl)-2-methoxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine
• CAS No: 1805214-37-2
• MF: C₉H₆BrF₆NO₂
• MW: 354.043862819672
• CID: 4840952
• Update Time: 2025-09-28

4-(Bromomethyl)-2-methoxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-2-methoxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C9H6BrF6NO2/c1-18-7-6(8(11,12)13)4(2-10)5(3-17-7)19-9(14,15)16/h3H,2H2,1H3
• InChI Key： VGPXLYUUGKNXFM-UHFFFAOYSA-N
• SMILES： BrCC1C(=CN=C(C=1C(F)(F)F)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 297
• XLogP3: 3.8
• Topological Polar Surface Area: 31.4

Additional information on 4-(Bromomethyl)-2-methoxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

Introduction to 4-(Bromomethyl)-2-methoxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS No. 1805214-37-2)

4-(Bromomethyl)-2-methoxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine, with the chemical formula C₉H₆BBrF₅NO₂, is a highly functionalized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. Its unique structural features, including the presence of a bromomethyl group, methoxy and trifluoromethoxy substituents, and a trifluoromethyl group on the pyridine ring, make it a versatile intermediate for synthesizing a wide range of bioactive molecules.

The compound’s molecular architecture is particularly noteworthy due to its ability to serve as a precursor in the development of novel therapeutic agents. The bromomethyl functionality provides a reactive handle for further derivatization, allowing for the introduction of various pharmacophores. Additionally, the electron-withdrawing nature of the trifluoromethyl and trifluoromethoxy groups enhances the compound’s lipophilicity and metabolic stability, which are critical factors in drug design.

In recent years, there has been a surge in research focused on exploiting fluorinated pyridines in medicinal chemistry. These compounds have shown promise in enhancing drug efficacy and bioavailability. For instance, studies have demonstrated that 4-(Bromomethyl)-2-methoxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine can be utilized to synthesize kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The trifluoromethoxy groups contribute to strong binding interactions with biological targets, improving the compound’s pharmacokinetic profile.

One of the most compelling applications of this compound is in the development of antiviral agents. The structural motifs present in 4-(Bromomethyl)-2-methoxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine align well with known viral protease inhibitors. Researchers have leveraged its bromomethyl group to introduce specific scaffolds that mimic viral substrates, thereby inhibiting viral replication. Preliminary studies indicate that derivatives of this compound exhibit potent antiviral activity against several strains of RNA viruses.

The agrochemical sector has also benefited from the versatility of 4-(Bromomethyl)-2-methoxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine. Its ability to serve as a building block for herbicides and fungicides has led to the development of more effective crop protection agents. The presence of multiple fluorine atoms enhances the compounds’ resistance to degradation by environmental factors, ensuring prolonged activity in agricultural settings.

The synthesis of 4-(Bromomethyl)-2-methoxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine involves multi-step organic transformations that highlight its synthetic utility. Common synthetic routes include halogenation reactions on pre-functionalized pyridine derivatives followed by selective methylation and fluorination. These processes often employ palladium-catalyzed cross-coupling reactions to introduce the bromomethyl group with high regioselectivity.

The compound’s handling requires adherence to standard laboratory protocols due to its reactivity. While it is not classified as a hazardous material under current regulations, proper safety measures must be taken to prevent unintended side reactions. Researchers typically work under inert atmospheres and use protective equipment when handling 4-(Bromomethyl)-2-methoxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine.

In conclusion, 4-(Bromomethyl)-2-methoxy-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS No. 1805214-37-2) represents a cornerstone in modern synthetic chemistry. Its broad applicability across pharmaceuticals and agrochemicals underscores its importance as a research chemical. As advancements continue in fluorinated heterocycles, this compound is poised to play an even greater role in developing next-generation bioactive molecules.